Cas no 1251361-47-3 (4-[(Cyclohexylsulfanyl)methyl]piperidine)

• Product Name: 4-[(Cyclohexylsulfanyl)methyl]piperidine
• CAS No: 1251361-47-3
• MF: C₁₂H₂₃NS
• MW: 213.382722139359
• MDL: MFCD16076079
• CID: 5177799
• PubChem ID: 61684267
• Update Time: 2026-03-05

4-[(Cyclohexylsulfanyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 4-[(cyclohexylsulfanyl)methyl]piperidine
• Piperidine, 4-[(cyclohexylthio)methyl]-
• 4-[(Cyclohexylsulfanyl)methyl]piperidine

• MDL： MFCD16076079
• Inchi： 1S/C12H23NS/c1-2-4-12(5-3-1)14-10-11-6-8-13-9-7-11/h11-13H,1-10H2
• InChI Key： ZADRGVYEHSCXSF-UHFFFAOYSA-N
• SMILES： S(CC1CCNCC1)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 148
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Additional information on 4-[(Cyclohexylsulfanyl)methyl]piperidine

Professional Introduction to 4-[(Cyclohexylsulfanyl)methyl]piperidine (CAS No. 1251361-47-3)

4-[(Cyclohexylsulfanyl)methyl]piperidine, identified by its Chemical Abstracts Service (CAS) number 1251361-47-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This piperidine derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and development. The compound's molecular framework, characterized by a piperidine ring substituted with a cyclohexylsulfanylmethyl group, presents an intriguing chemical scaffold that may exhibit diverse biological activities.

The piperidine core is a well-known pharmacophore in medicinal chemistry, frequently incorporated into bioactive molecules due to its ability to enhance binding affinity and selectivity. Piperidine derivatives are prevalent in various therapeutic classes, including antipsychotics, antivirals, and cardiovascular drugs. The introduction of the cyclohexylsulfanylmethyl group into this scaffold introduces additional conformational flexibility and potential for hydrogen bonding interactions, which can be exploited to modulate biological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of 4-[(Cyclohexylsulfanyl)methyl]piperidine with target proteins. These studies suggest that the compound may interact with enzymes and receptors involved in metabolic pathways, inflammation, and neurodegeneration. For instance, preliminary docking simulations have indicated potential binding interactions with enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are implicated in pain and inflammatory responses.

In the realm of drug discovery, the synthesis of analogues of 4-[(Cyclohexylsulfanyl)methyl]piperidine has been explored to optimize its pharmacological profile. Structural modifications, such as varying the length of the alkyl chain or introducing additional functional groups, can fine-tune properties such as solubility, metabolic stability, and target specificity. These efforts align with the growing trend toward structure-based drug design, where computational tools are leveraged to guide the development of novel therapeutics.

The compound's potential relevance extends to the treatment of neurological disorders. Piperidine derivatives have shown promise in preclinical studies as modulators of neurotransmitter systems. The presence of the cyclohexylsulfanylmethyl group may enhance penetration through the blood-brain barrier, a critical factor for central nervous system (CNS) drug development. Ongoing research aims to explore its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Evaluation of 4-[(Cyclohexylsulfanyl)methyl]piperidine in cellular assays has revealed interesting pharmacological effects. In vitro studies have demonstrated interactions with ion channels and G-protein coupled receptors (GPCRs), suggesting applications in managing conditions related to neuronal excitability and signal transduction. These findings underscore the compound's versatility as a lead molecule for further medicinal chemistry investigations.

The synthesis of 4-[(Cyclohexylsulfanyl)methyl]piperidine involves multi-step organic reactions that highlight modern synthetic methodologies. Techniques such as nucleophilic substitution reactions and transition-metal-catalyzed cross-coupling have been employed to construct the desired scaffold efficiently. Advances in green chemistry principles have also been applied to minimize waste and improve sustainability in its production process.

Future directions in research may include exploring the compound's role in combination therapies. The ability to synergize multiple pharmacological effects can lead to more effective treatments with reduced side effects. By pairing 4-[(Cyclohexylsulfanyl)methyl]piperidine with other bioactive molecules, researchers aim to develop novel strategies for addressing complex diseases.

The regulatory landscape for pharmaceutical compounds necessitates rigorous evaluation before clinical translation. Preclinical toxicology studies are essential to assess safety profiles, including acute toxicity, chronic exposure effects, and potential organ toxicity. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized materials meet high-quality standards for subsequent research applications.

The broader impact of compounds like 4-[(Cyclohexylsulfanyl)methyl]piperidine on drug development reflects the dynamic interplay between synthetic chemistry, pharmacology, and computational biology. As our understanding of disease mechanisms advances, so too does our capacity to design molecules that precisely target pathological pathways. This compound exemplifies how innovative chemical entities can serve as catalysts for therapeutic innovation.

In conclusion, 4-[(Cyclohexylsulfanyl)methyl]piperidine (CAS No. 1251361-47-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer potential advantages in modulating biological targets relevant to various diseases. Through interdisciplinary approaches combining synthetic chemistry, biopharmaceutical evaluation, and computational modeling, this compound continues to contribute to the evolving landscape of medicinal biology.